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Compound of Interest

Compound Name: Mochol

CAS No.: 452323-21-6

Cat. No.: B12751153

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
"Mochol" is a cholesterol derivative, identified by its CAS number 452323-21-6 and IUPAC

name Cholest-5-en-3-ol (3beta)-, 3-(4-((2-(4-morpholinyl)ethyl)amino)-4-oxobutanoate).[1] In

molecular biology, Mochol serves as a key cationic lipid component in the formulation of

amphoteric liposomes and lipid nanoparticles (LNPs). These nanocarriers are designed for the

systemic delivery of nucleic acid-based therapeutics, such as small interfering RNAs (siRNAs),

DNA oligonucleotides, and microRNA mimics.

The incorporation of Mochol into lipid formulations is crucial for the encapsulation of negatively

charged nucleic acids and for facilitating their delivery into target cells. The amphoteric nature

of liposomes containing Mochol allows them to have a neutral or anionic surface charge at

physiological pH, which can reduce non-specific interactions in the bloodstream, and a cationic

charge in the acidic environment of endosomes, which aids in endosomal escape and

cytoplasmic delivery of the cargo.
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This document provides detailed application notes and protocols for the use of Mochol in the

preparation of lipid nanoparticles and their application in in-vitro gene silencing assays.

Key Applications
Nucleic Acid Delivery: Mochol is a critical component in the formulation of LNPs for the

delivery of siRNA, antisense oligonucleotides, and other nucleic acids for therapeutic

purposes, particularly in cancer research.

Amphoteric Liposomes: Mochol is used to create pH-sensitive amphoteric liposomes that

can efficiently encapsulate and release their cargo in response to changes in pH.

Gene Silencing: LNPs containing Mochol can be used to deliver siRNAs to target cells to

induce gene silencing, providing a powerful tool for functional genomics and therapeutic

development.

Quantitative Data Summary
The following tables summarize the physicochemical properties of liposomal formulations

containing Mochol.

Table 1: Physicochemical Characterization of Mochol-Containing Liposomes

Formulation
(molar ratio)

Particle Size
(nm)

Polydispersity
Index (PDI)

Zeta Potential
(mV)

Reference

POPC:DOPE:Mo

Chol:CHEMS

(15:45:20:20)

~130 <0.2 Not specified [2]

POPC:DOPE:Mo

Chol:CHEMS

(10:30:30:30)

Not specified Not specified Not specified [1]

POPC:DOPE:Mo

Chol:DMGSucc

(6:24:47:23)

50-500 Not specified Not specified [1]
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Table 2: In Vitro Gene Silencing Efficiency

Cell Line Target Gene
siRNA
Concentration

Gene
Knockdown
(%)

Reference

Primary mouse

hepatocytes
ApoB100 Not specified

Significant

reduction
[3]

Hela Plk1 5-40 nM

Concentration-

dependent

decrease in cell

proliferation

[4]

Experimental Protocols
Protocol 1: Preparation of Mochol-Containing
Liposomes by Thin-Film Hydration and Extrusion
This protocol describes the preparation of unilamellar liposomes containing Mochol using the

thin-film hydration method followed by extrusion.

Materials:

1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC)

1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

Mochol

Cholesteryl hemisuccinate (CHEMS)

Chloroform

Methanol

Hydration buffer (e.g., phosphate-buffered saline, PBS, pH 7.4)
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Rotary evaporator

Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Water bath sonicator

Procedure:

Lipid Film Preparation:

1. Dissolve the desired molar ratios of POPC, DOPE, Mochol, and CHEMS (e.g.,

15:45:20:20) in a chloroform/methanol solvent mixture in a round-bottom flask.

2. Attach the flask to a rotary evaporator and evaporate the organic solvent under reduced

pressure at a temperature above the phase transition temperature of the lipids.

3. Continue evaporation for at least 1 hour after the film appears dry to ensure complete

removal of residual solvent. A thin, uniform lipid film should be formed on the inner surface

of the flask.

Hydration:

1. Hydrate the lipid film by adding the desired volume of pre-warmed hydration buffer (e.g.,

PBS) to the flask. The temperature of the buffer should be above the lipid phase transition

temperature.

2. Agitate the flask by gentle rotation or vortexing to disperse the lipid film, forming a milky

suspension of multilamellar vesicles (MLVs).

Extrusion (Sizing):

1. Assemble the extruder with a polycarbonate membrane of the desired pore size (e.g., 100

nm).

2. Transfer the MLV suspension to the extruder.

3. Extrude the suspension through the membrane multiple times (e.g., 10-20 passes) to form

unilamellar vesicles (LUVs) with a uniform size distribution.
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Characterization:

1. Determine the particle size and polydispersity index (PDI) of the prepared liposomes using

Dynamic Light Scattering (DLS).

2. Measure the zeta potential to determine the surface charge of the liposomes.

Protocol 2: In Vitro siRNA Transfection and Gene
Silencing Assay
This protocol outlines a general procedure for transfecting cells with Mochol-containing

liposomes encapsulating siRNA and assessing the subsequent gene knockdown.

Materials:

Mochol-containing liposomes encapsulating target siRNA

Mochol-containing liposomes encapsulating a non-targeting control siRNA

Target cell line (e.g., HeLa, A549)

Complete cell culture medium

Serum-free cell culture medium

Multi-well cell culture plates (e.g., 24-well or 96-well)

Reagents for quantifying mRNA (e.g., qRT-PCR) or protein (e.g., Western blot, ELISA)

Cell viability assay reagent (e.g., MTT, CellTiter-Glo)

Procedure:

Cell Seeding:

1. Seed the target cells in a multi-well plate at a density that will result in 70-90% confluency

at the time of transfection.
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2. Incubate the cells overnight under standard culture conditions (e.g., 37°C, 5% CO2).

Lipoplex Formation (if not pre-encapsulated):

1. Dilute the siRNA in serum-free medium.

2. In a separate tube, dilute the Mochol-containing liposomes in serum-free medium.

3. Add the diluted siRNA to the diluted liposomes, mix gently, and incubate at room

temperature for 15-30 minutes to allow for complex formation.

Transfection:

1. Remove the culture medium from the cells and wash with PBS.

2. Add fresh serum-free or complete medium (depending on the cell type and protocol

optimization) to each well.

3. Add the liposome-siRNA complexes (lipoplexes) dropwise to the cells.

4. Incubate the cells for 4-6 hours at 37°C.

5. After the incubation, replace the transfection medium with fresh complete culture medium.

Gene Silencing Analysis:

1. Incubate the cells for 24-72 hours post-transfection to allow for gene knockdown.

2. Harvest the cells and quantify the target mRNA levels using qRT-PCR or protein levels

using Western blot or ELISA.

3. Compare the expression levels in cells treated with the target siRNA to those treated with

the non-targeting control siRNA and untreated cells.

Cell Viability Assay:

1. Perform a cell viability assay to assess the cytotoxicity of the liposome formulations.
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2. Treat cells with different concentrations of the lipoplexes and measure cell viability at 24-

72 hours post-transfection.

Visualizations
Signaling Pathway: LNP-mediated Nucleic Acid Delivery

Extracellular Space Target Cell

Mochol-LNP
(siRNA encapsulated) Endosome

Endocytosis
Late Endosome
(Acidification)

Maturation
Cytoplasm

Endosomal Escape
(siRNA Release)

RISC Loading Target mRNA
Cleavage Gene Silencing

Click to download full resolution via product page

Caption: LNP-mediated siRNA delivery and gene silencing pathway.

Experimental Workflow: Liposome Preparation
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Caption: Workflow for preparing Mochol-containing liposomes.
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Logical Relationship: In Vitro Transfection Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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